Cas no 103481-26-1 (1H-Benzimidazole-5-carboxamide, N-heptyl-2,3-dihydro-2-thioxo-)

• Product name: 1H-Benzimidazole-5-carboxamide, N-heptyl-2,3-dihydro-2-thioxo-
• CAS No: 103481-26-1
• MF: C₁₅H₂₁N₃OS
• MW: 291.41174197197
• CID: 1137590
• PubChem ID: 71332995

1H-Benzimidazole-5-carboxamide, N-heptyl-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxamide, N-heptyl-2,3-dihydro-2-thioxo-
• N-heptyl-2-sulfanylidene-1,3-dihydrobenzimidazole-5-carboxamide
• N-Heptyl-2-sulfanylidene-2,3-dihydro-1H-benzimidazole-5-carboxamide
• 103481-26-1
• DTXSID50761331

• Inchi： InChI=1S/C15H21N3OS/c1-2-3-4-5-6-9-16-14(19)11-7-8-12-13(10-11)18-15(20)17-12/h7-8,10H,2-6,9H2,1H3,(H,16,19)(H2,17,18,20)
• InChI Key： IMMAMOCEPNJLIS-UHFFFAOYSA-N
• SMILES： CCCCCCCNC(=O)C1=CC2=C(C=C1)NC(=S)N2

Computed Properties

• Exact Mass: 291.14073
• Monoisotopic Mass: 291.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 53.16